Cas no 2228756-18-9 (2-(2-aminocyclopropyl)-6-methoxyphenol)

• Product Name: 2-(2-aminocyclopropyl)-6-methoxyphenol
• CAS No: 2228756-18-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5888926
• PubChem ID: 165848870
• Update Time: 2025-10-29

2-(2-aminocyclopropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminocyclopropyl)-6-methoxyphenol
• 2228756-18-9
• EN300-1998365

• Inchi： 1S/C10H13NO2/c1-13-9-4-2-3-6(10(9)12)7-5-8(7)11/h2-4,7-8,12H,5,11H2,1H3
• InChI Key： FFQZGLQTMDIHFS-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1CC1N)OC

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2-aminocyclopropyl)-6-methoxyphenol

Comprehensive Overview of 2-(2-aminocyclopropyl)-6-methoxyphenol (CAS No. 2228756-18-9)

2-(2-aminocyclopropyl)-6-methoxyphenol, identified by its CAS number 2228756-18-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a methoxyphenol backbone with an aminocyclopropyl substituent, making it a promising candidate for various applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics and enzyme inhibitors.

The growing demand for novel bioactive compounds has placed 2-(2-aminocyclopropyl)-6-methoxyphenol in the spotlight. Its structural complexity and functional groups allow for diverse chemical modifications, which are critical in designing targeted therapies for diseases such as cancer and neurodegenerative disorders. Recent studies highlight its role in modulating oxidative stress pathways, a hot topic in anti-aging research and neuroprotection. This aligns with current trends in precision medicine, where customized molecular solutions are sought after.

From a synthetic chemistry perspective, the compound’s aminocyclopropyl moiety presents intriguing challenges and opportunities. Cyclopropylamines are known for their conformational rigidity, which can enhance binding affinity to biological targets. Coupled with the methoxyphenol group’s antioxidant properties, this makes CAS 2228756-18-9 a versatile intermediate for developing high-performance ligands. Laboratories focusing on fragment-based drug design often explore such scaffolds to optimize pharmacokinetic profiles.

In the context of green chemistry, the synthesis and application of 2-(2-aminocyclopropyl)-6-methoxyphenol are being reevaluated to minimize environmental impact. Researchers are investigating catalytic methods and solvent-free reactions to produce this compound sustainably. This aligns with global initiatives to reduce waste in pharmaceutical manufacturing, a topic frequently searched in academic databases and industry forums.

The compound’s potential extends beyond medicine. In material science, its phenolic and amine functionalities are explored for creating advanced polymers and chelating agents. Such materials are pivotal in developing biodegradable plastics and metal-organic frameworks (MOFs), addressing the urgent need for sustainable alternatives in packaging and energy storage.

For researchers and suppliers, accurate characterization of 2-(2-aminocyclopropyl)-6-methoxyphenol is essential. Techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis are routinely employed to ensure quality. These methods are frequently queried in scientific search engines, reflecting the compound’s niche yet growing relevance.

In summary, CAS 2228756-18-9 represents a convergence of innovation in drug development, sustainable chemistry, and material engineering. Its multifaceted applications and alignment with contemporary scientific trends underscore its value in both academic and industrial settings. As research progresses, this compound is poised to contribute significantly to breakthroughs in life sciences and green technology.